Cas no 1219803-56-1 (2-PROPANE-D7-THIOL)

2-PROPANE-D7-THIOL structure
2-PROPANE-D7-THIOL structure
Product Name:2-PROPANE-D7-THIOL
CAS No:1219803-56-1
MF:C3H8S
MW:83.2037515640259
CID:1004198
PubChem ID:162343551
Update Time:2025-04-20

2-PROPANE-D7-THIOL Chemical and Physical Properties

Names and Identifiers

    • 2-PROPANE-D7-THIOL
    • D98184
    • 1219803-56-1
    • DB-314319
    • Inchi: 1S/C3H8S/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D
    • InChI Key: KJRCEJOSASVSRA-YYWVXINBSA-N
    • SMILES: SC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 83.07860865g/mol
  • Monoisotopic Mass: 83.07860865g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 1Ų

2-PROPANE-D7-THIOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P839334-2.5mg
2-Propane-d7-thiol
1219803-56-1
2.5mg
$ 64.00 2023-09-06
TRC
P839334-5mg
2-Propane-d7-thiol
1219803-56-1
5mg
$ 81.00 2023-09-06
TRC
P839334-25mg
2-Propane-d7-thiol
1219803-56-1
25mg
$115.00 2023-05-17
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.